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Compound of Interest

Compound Name: NUCC-0226272

Cat. No.: B12372003

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with NUCC-0226272. It includes
detailed personal protective equipment (PPE) requirements, handling and storage protocols,
and disposal plans to ensure a safe laboratory environment.

Compound Information

NUCC-0226272 is a potent Proteolysis-targeting chimera (PROTAC) designed to induce the
degradation of Enhancer of zeste homolog 2 (EZH2).[1][2] It demonstrates anti-proliferative
effects and is utilized in cancer research.[2][3][4]

Identifier Value

Substituted 3-amino-5-phenylbenzamide

IUPAC Name compound

CAS Number 3004503-12-9

Molecular Formula Not explicitly provided in search results.
Molecular Weight Not explicitly provided in search results.
Primary Target EZH2

Personal Protective Equipment (PPE)
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To ensure personal safety and prevent exposure, the following PPE is mandatory when
handling NUCC-0226272.

Protection Type Specific Recommendations

Eye Protection Safety goggles with side-shields.
Hand Protection Protective gloves.

Skin and Body Impervious clothing and lab coats.
Respiratory A suitable respirator should be used.

Note: Engineering controls such as adequate ventilation and the provision of accessible safety
showers and eye wash stations are also crucial.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of NUCC-0226272 and to
ensure the safety of laboratory personnel.

Precautions for Safe Handling:

» Avoid inhalation of dust and aerosols.

e Prevent contact with eyes and skin.[5][6][7]

e Use only in areas with appropriate exhaust ventilation.[5][6][7]
Conditions for Safe Storage:

o Keep the container tightly sealed.

 Store in a cool, well-ventilated area.

o Protect from direct sunlight and sources of ignition.[5][7]
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Storage Condition Duration

Powder -20°C

-80°C (use within 6 months); -20°C (use within 1
month)[2]

In solvent

Note: For in vivo experiments, it is recommended to prepare the working solution fresh on the
day of use.[2]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures immediately.
Accidental Release Measures:

o Personal Precautions: Use full personal protective equipment. Evacuate personnel to safe
areas and ensure adequate ventilation.[5][7]

e Environmental Precautions: Prevent further leakage or spillage. Keep the product away from
drains and water courses.[5][7]

» Containment and Cleaning: Absorb solutions with a liquid-binding material like diatomite.
Decontaminate surfaces by scrubbing with alcohol. Dispose of contaminated material
according to disposal protocols.[5]

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer cardiopulmonary
resuscitation (CPR). Avoid mouth-to-mouth resuscitation.[5][6][7]

e In Case of Skin Contact: Rinse the skin thoroughly with large amounts of water. Remove
contaminated clothing and shoes. Call a physician.[6][7]

e In Case of Eye Contact: Immediately flush eyes with large amounts of water, separating
eyelids. Remove contact lenses if present. Call a physician.[6]
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« If Swallowed: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[5]

[7]

Disposal Plan

Dispose of NUCC-0226272 and its container in accordance with local, state, and federal
regulations. Do not release into the environment.

Experimental Protocols and Visualizations
Signaling Pathway of NUCC-0226272

NUCC-0226272 is a PROTAC that works by hijacking the cell's natural protein disposal system
to target EZH2 for degradation. This process involves the formation of a ternary complex
between NUCC-0226272, an E3 ubiquitin ligase, and the target protein EZH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
NUCC-0226272]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372003#personal-protective-equipment-for-
handling-nucc-0226272]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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